Cas no 478047-74-4 (Isopropyl N-{1-(4-chlorophenyl)sulfonyl-4-piperidinyl}carbamate)

• Product Name: Isopropyl N-{1-(4-chlorophenyl)sulfonyl-4-piperidinyl}carbamate
• CAS No: 478047-74-4
• CID: 4653364
• Update Time: 2025-06-08

Isopropyl N-{1-(4-chlorophenyl)sulfonyl-4-piperidinyl}carbamate Chemical and Physical Properties

Names and Identifiers

• Isopropyl N-{1-(4-chlorophenyl)sulfonyl-4-piperidinyl}carbamate

Additional information on Isopropyl N-{1-(4-chlorophenyl)sulfonyl-4-piperidinyl}carbamate

Isopropyl N-{1-(4-chlorophenyl)sulfonyl-4-piperidinyl}carbamate (CAS No. 478047-74-4): A Comprehensive Overview

Isopropyl N-{1-(4-chlorophenyl)sulfonyl-4-piperidinyl}carbamate, identified by its CAS number 478047-74-4, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of sulfonylcarbamates, which have been widely studied for their potential biological activities. The structural features of this molecule, particularly the presence of a 4-chlorophenylsulfonyl group and a piperidine ring, contribute to its unique chemical properties and make it a valuable candidate for further research and development.

The synthesis of Isopropyl N-{1-(4-chlorophenyl)sulfonyl-4-piperidinyl}carbamate involves a multi-step process that requires precise control over reaction conditions. The introduction of the 1-(4-chlorophenyl)sulfonyl moiety is a critical step, as it imparts specific electronic and steric properties to the molecule. This sulfonyl group is known to enhance the binding affinity of the compound to various biological targets, making it an attractive scaffold for drug discovery.

In recent years, there has been growing interest in the development of novel sulfonylcarbamates as potential therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the treatment of neurological disorders and inflammatory conditions. The piperidine ring in Isopropyl N-{1-(4-chlorophenyl)sulfonyl-4-piperidinyl}carbamate not only contributes to its solubility but also influences its pharmacokinetic properties, making it a suitable candidate for oral administration.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The versatility of sulfonylcarbamates allows for modifications at multiple positions, enabling chemists to tailor the structure for specific biological activities. For instance, researchers have explored derivatives of this compound that exhibit enhanced potency and selectivity against certain enzymes and receptors.

The latest research in this area has focused on understanding the mechanisms by which sulfonylcarbamates exert their effects. Studies have demonstrated that these compounds can modulate the activity of enzymes involved in neurotransmitter synthesis and degradation. This has led to investigations into their potential use as treatments for conditions such as depression and anxiety disorders. Additionally, the anti-inflammatory properties of sulfonylcarbamates have been investigated, with some derivatives showing significant efficacy in animal models of inflammation.

The development of Isopropyl N-{1-(4-chlorophenyl)sulfonyl-4-piperidinyl}carbamate also highlights the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been employed to predict the binding modes of this compound with target proteins, providing valuable insights into its mechanism of action. These computational studies have helped guide synthetic efforts and optimize the design of new derivatives.

In conclusion, Isopropyl N-{1-(4-chlorophenyl)sulfonyl-4-piperidinyl}carbamate (CAS No. 478047-74-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation. As our understanding of its mechanisms continues to grow, so too does its potential as a therapeutic agent or a valuable intermediate in drug development.